Cas no 662167-15-9 (5,8-Isoquinolinedione, 7-(methylamino)-)

5,8-Isoquinolinedione, 7-(methylamino)- structure
662167-15-9 structure
Product Name:5,8-Isoquinolinedione, 7-(methylamino)-
CAS No:662167-15-9
MF:C10H8N2O2
MW:188.182722091675
CID:396661
PubChem ID:2595
Update Time:2025-04-19

5,8-Isoquinolinedione, 7-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 5,8-Isoquinolinedione, 7-(methylamino)-
    • 7-(methylamino)isoquinoline-5,8-dione
    • 662167-15-9
    • SCHEMBL2555738
    • CHEMBL480286
    • DTXSID50274375
    • Caulibugulone A
    • UPCMLD00WCaulibugA:001
    • NSC-731583
    • Cailbugulone A
    • NSC731583
    • Inchi: 1S/C10H8N2O2/c1-11-8-4-9(13)6-2-3-12-5-7(6)10(8)14/h2-5,11H,1H3
    • InChI Key: PETJKYHAQBWMDY-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC(C2C=CN=CC=21)=O)NC

Computed Properties

  • Exact Mass: 188.05864
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.06

5,8-Isoquinolinedione, 7-(methylamino)- Related Literature

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